Cas no 1247375-02-5 (1-(5-methylfuran-2-yl)hexane-1,3-dione)

• Product Name: 1-(5-methylfuran-2-yl)hexane-1,3-dione
• CAS No: 1247375-02-5
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 6092131
• PubChem ID: 61393257
• Update Time: 2025-05-20

1-(5-methylfuran-2-yl)hexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(5-methylfuran-2-yl)hexane-1,3-dione
• 1,3-Hexanedione, 1-(5-methyl-2-furanyl)-
• EN300-1125655
• AKOS010652574
• CS-0297054
• 1247375-02-5

• Inchi： 1S/C11H14O3/c1-3-4-9(12)7-10(13)11-6-5-8(2)14-11/h5-6H,3-4,7H2,1-2H3
• InChI Key： JLXBFBUZVXYMPX-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)O1)(=O)CC(=O)CCC

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• Density: 1.060±0.06 g/cm3(Predicted)
• Boiling Point: 302.7±27.0 °C(Predicted)
• pka: 9.00±0.46(Predicted)

Additional information on 1-(5-methylfuran-2-yl)hexane-1,3-dione

Comprehensive Guide to 1-(5-methylfuran-2-yl)hexane-1,3-dione (CAS 1247375-02-5): Properties, Applications, and Market Insights

The chemical compound 1-(5-methylfuran-2-yl)hexane-1,3-dione (CAS 1247375-02-5) is a specialized organic molecule gaining attention in pharmaceutical and flavor/fragrance industries. This β-diketone derivative with a methylfuran substituent exhibits unique structural features that make it valuable for synthetic applications. Researchers are particularly interested in its potential as a flavor enhancer and intermediate in drug development.

Recent studies highlight the growing demand for furan-containing compounds like 1-(5-methylfuran-2-yl)hexane-1,3-dione in green chemistry applications. Its molecular structure combines the aromatic characteristics of 5-methylfuran with the reactivity of a 1,3-diketone moiety, creating versatile chemical properties. The compound's CAS 1247375-02-5 serves as a unique identifier in chemical databases and regulatory documentation.

From a physicochemical perspective, 1-(5-methylfuran-2-yl)hexane-1,3-dione typically appears as a yellow to amber liquid at room temperature. Its molecular weight of 194.23 g/mol and specific boiling point make it suitable for various industrial processes. The compound's solubility profile shows good dissolution in common organic solvents, which is crucial for its applications in organic synthesis and formulation chemistry.

The pharmaceutical industry utilizes CAS 1247375-02-5 as a key building block for developing novel therapeutic agents. Its furan-diketone structure serves as a pharmacophore in medicinal chemistry, particularly for compounds targeting anti-inflammatory and antimicrobial activities. Recent patent literature reveals growing interest in this chemical intermediate for drug discovery programs.

In the flavor and fragrance sector, 1-(5-methylfuran-2-yl)hexane-1,3-dione contributes to creating complex aroma profiles. Food scientists value its ability to impart caramel-like and nutty notes, making it valuable for food additives and flavor formulations. The compound's stability under various processing conditions enhances its utility in thermal food processing applications.

The global market for specialty chemicals like CAS 1247375-02-5 shows steady growth, driven by increasing demand from pharmaceutical and food industries. Market analysts project particular expansion in Asia-Pacific regions, where research chemicals and fine chemicals production is rapidly developing. Suppliers are focusing on improving synthesis methods to meet the growing need for high-purity 1-(5-methylfuran-2-yl)hexane-1,3-dione.

Quality control standards for 1247375-02-5 typically require HPLC purity of ≥95% for most applications. Advanced analytical techniques including GC-MS and NMR spectroscopy are employed to verify the compound's identity and purity. Storage recommendations generally suggest keeping the material in amber glass containers under inert atmosphere to maintain stability.

Environmental and safety considerations for 1-(5-methylfuran-2-yl)hexane-1,3-dione follow standard laboratory safety protocols. While not classified as hazardous under normal handling conditions, proper personal protective equipment including gloves and eye protection is recommended. The compound's biodegradability and ecotoxicological profile are subjects of ongoing research in green chemistry initiatives.

Future research directions for CAS 1247375-02-5 include exploring its potential in material science applications and as a precursor for heterocyclic compounds. The unique electronic properties of the furan ring combined with the diketone functionality offer interesting possibilities for developing novel organic electronic materials and coordination complexes.

Synthetic chemists continue to develop more efficient routes to 1-(5-methylfuran-2-yl)hexane-1,3-dione, with recent advances in catalytic methods and green synthesis approaches. These innovations aim to reduce production costs while improving atom economy and minimizing environmental impact, aligning with current sustainable chemistry trends.